Cas no 116313-82-7 (Cyclopentanone, 2,5-bis[(3,4-dihydroxy-5-nitrophenyl)methylene]-)

Cyclopentanone, 2,5-bis[(3,4-dihydroxy-5-nitrophenyl)methylene]- structure
116313-82-7 structure
Product name:Cyclopentanone, 2,5-bis[(3,4-dihydroxy-5-nitrophenyl)methylene]-
CAS No:116313-82-7
MF:C19H14N2O9
MW:414.322465419769
CID:1205680

Cyclopentanone, 2,5-bis[(3,4-dihydroxy-5-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone, 2,5-bis[(3,4-dihydroxy-5-nitrophenyl)methylene]-
    • Cyclopentanone, 2,5-bis[(4,5-dihydroxy-3-nitrophenyl)methylene]-
    • Inchi: 1S/C19H14N2O9/c22-15-7-9(5-13(18(15)25)20(27)28)3-11-1-2-12(17(11)24)4-10-6-14(21(29)30)19(26)16(23)8-10/h3-8,22-23,25-26H,1-2H2
    • InChI Key: UTCONHFSIFTRPV-UHFFFAOYSA-N
    • SMILES: C1(=O)C(=CC2=CC(O)=C(O)C([N+]([O-])=O)=C2)CCC1=CC1=CC(O)=C(O)C([N+]([O-])=O)=C1

Computed Properties

  • Exact Mass: 414.06992

Experimental Properties

  • Density: 1.739±0.06 g/cm3(Predicted)
  • Boiling Point: 678.8±55.0 °C(Predicted)
  • PSA: 184.27
  • pka: 6.05±0.50(Predicted)

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